N-cyclohexyl-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide

• IUPAC Name: N-cyclohexyl-2-[3-[(4-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C22H24FN3O2S2/c1-25(17-5-3-2-4-6-17)19(27)14-30-22-24-18-11-12-29-20(18)21(28)26(22)13-15-7-9-16(23)10-8-15/h7-12,17H,2-6,13-14H2,1H3
• InChI Key: LLLOADXIYZYSHO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)SC=C3
• Molecular Formula: C22H24FN3O2S2
• Molecular Weight: 445.6 g/mol

Description

N-cyclohexyl-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide is a useful research compound. Its molecular formula is C22H24FN3O2S2 and its molecular weight is 445.57. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Conformation

Studies on compounds with structures similar to "N-cyclohexyl-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide" have revealed insights into their molecular conformation and crystal structures. For instance, the investigation into 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides demonstrated a folded conformation about the methylene C atom of the thioacetamide bridge, suggesting potential for diverse chemical reactivity and interaction capabilities (S. Subasri et al., 2016).

Antimicrobial Applications

Research into novel heterocyclic compounds incorporating sulfamoyl moiety, similar in structure to the subject compound, has shown promising antimicrobial properties. These studies aim to develop new antimicrobial agents, indicating potential for the subject compound in therapeutic and preventive applications against microbial infections (E. Darwish et al., 2014).

Antitumor Activities

Compounds within the same family as "N-cyclohexyl-2-({3-[(4-fluorophenyl)methyl]-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-methylacetamide" have been explored for their antitumor activities. Notably, studies have identified potent dual inhibitors for thymidylate synthase and dihydrofolate reductase, suggesting a strong potential for cancer treatment applications (A. Gangjee et al., 2008).

Synthesis and Characterization

The synthesis and characterization of related compounds have provided valuable information on their chemical properties and reactivity. These insights are crucial for further applications in medicinal chemistry and drug development, highlighting the compound's versatility and potential for further research (G. E. Ali et al., 2010).

Potential as Antiviral Agents

Recent studies have also explored the potential of similar compounds as antiviral agents, particularly against COVID-19. These investigations include quantum chemical insights into molecular structure and docking studies against SARS-CoV-2 protein, indicating the possibility of developing new therapeutic agents against viral infections (S. Mary et al., 2020).